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Compound of Interest

Compound Name: C(Yigsr)3-NH2

Cat. No.: B126921 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for C(YIGSR)3-NH2 was not located. The

following guidance is based on the SDS for Laminin Peptide YIGSR-NH2 and general best

practices for handling peptides and chemicals with unknown toxicological profiles. It is

imperative to treat any substance with unknown properties as potentially hazardous.

The peptide YIGSR-NH2 is a sequence derived from laminin and is used in research for its

anticancer and anti-metastatic properties.[1] While a specific SDS for a trimer of this peptide

("C(Yigsr)3-NH2") is not available, the SDS for the monomer YIGSR-NH2 states that it is not

classified as a hazardous substance but may cause respiratory, skin, and eye irritation.[2]

Therefore, appropriate personal protective equipment and handling procedures are essential.

Personal Protective Equipment (PPE) Summary
Proper PPE is the first line of defense against potential exposure.[3][4] The following table

summarizes the recommended PPE for handling C(YIGSR)3-NH2 in both its solid (lyophilized)

and liquid (reconstituted) forms.
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Task
Form of C(YIGSR)3-

NH2
Required PPE Rationale

Weighing and

Aliquoting

Solid (Lyophilized

Powder)

- Nitrile Gloves- Lab

Coat- Safety Goggles

with side shields- N95

Respirator or work in

a chemical fume hood

To prevent inhalation

of fine particles and to

protect skin and eyes

from contact.[5][6][7]

Reconstitution and

Dilution
Solid and Liquid

- Nitrile Gloves- Lab

Coat- Safety Goggles

To protect against

splashes of the

solvent and the

peptide solution.[3][6]

Experimental Use Liquid
- Nitrile Gloves- Lab

Coat- Safety Goggles

Standard laboratory

practice to prevent

contamination and

accidental exposure.

[8]

Spill Cleanup Solid or Liquid

- Nitrile Gloves

(double-gloving

recommended)- Lab

Coat- Safety Goggles-

N95 Respirator (for

solid spills)

To ensure maximum

protection during

cleanup of a potential

hazard.[9]

Waste Disposal Solid or Liquid
- Nitrile Gloves- Lab

Coat- Safety Goggles

To protect against

contact with

contaminated waste

materials.

Operational Protocols
Adherence to standardized protocols is critical for ensuring safety and experimental integrity.

Receiving and Storage Protocol
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Inspection: Upon receipt, inspect the container for any damage or leaks. If the container is

compromised, contact your institution's Environmental Health and Safety (EH&S) office.

Labeling: Ensure the container is clearly labeled with the chemical name (C(YIGSR)3-NH2),

date of receipt, and any known hazards.[10][11]

Storage: Store the lyophilized peptide in a tightly sealed container at -20°C for long-term

stability.[1][7][9] The storage location should be clearly marked and away from incompatible

chemicals.[10]

Experimental Workflow: Reconstitution and Use
Preparation: Before handling, ensure the designated work area (preferably a chemical fume

hood or a well-ventilated space) is clean and uncluttered.[8] Don the appropriate PPE as

outlined in the table above.

Equilibration: Allow the sealed vial of lyophilized peptide to warm to room temperature in a

desiccator before opening. This prevents condensation of moisture, which can degrade the

peptide.[12]

Weighing: Quickly weigh the desired amount of peptide in a clean, tared container. Avoid

creating dust.[7]

Reconstitution: Add the appropriate sterile, oxygen-free solvent (e.g., sterile water or a

recommended buffer) to the peptide.[9][12] Gently swirl or sonicate briefly to dissolve; do not

shake vigorously.[9]

Aliquoting: To avoid repeated freeze-thaw cycles, divide the reconstituted peptide solution

into single-use aliquots.[9]

Short-term Storage: Store reconstituted aliquots at 2-8°C for short-term use or at -20°C or

lower for long-term storage.[9]

Documentation: Record all handling and preparation steps in a laboratory notebook.

Caption: Workflow for safe handling and preparation of C(YIGSR)3-NH2.
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Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.[13]

Waste Segregation and Disposal Protocol
Identify Waste Streams: Segregate waste into three main categories:

Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials.

Liquid Waste: Unused or expired peptide solutions and contaminated buffers.

Sharps Waste: Contaminated needles or glass slides.[14]

Solid Waste Disposal:

Collect all contaminated solid waste in a designated, clearly labeled hazardous waste bag

or container.[15]

Do not mix with general laboratory trash.

Liquid Waste Disposal:

Collect all aqueous liquid waste containing the peptide in a dedicated, sealed, and clearly

labeled hazardous waste container.[16]

Do not dispose of peptide solutions down the sanitary sewer unless explicitly permitted by

your institution's EH&S office and local regulations.[16][17]

Sharps Waste Disposal:

Place all contaminated sharps in a designated, puncture-resistant sharps container.[14]

Final Disposal:

Arrange for pickup and disposal of all hazardous waste through your institution's EH&S

department.[11][13] Ensure all containers are properly labeled for pickup.[11] In some

cases, incineration by a licensed facility may be required.[7]

Caption: Waste segregation and disposal plan for C(YIGSR)3-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Laminin Peptide YIGSR-NH2 - LKT Labs [lktlabs.com]

2. s3.amazonaws.com [s3.amazonaws.com]

3. PPE for Hazardous Chemicals [canadasafetytraining.com]

4. | American Institute of Safety Professionals LLC - American Institute of safety professional
[amiosp.com]

5. falseguridad.com [falseguridad.com]

6. trimaco.com [trimaco.com]

7. peptide.co.jp [peptide.co.jp]

8. quora.com [quora.com]

9. realpeptides.co [realpeptides.co]

10. twu.edu [twu.edu]

11. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]

12. bachem.com [bachem.com]

13. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

14. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

15. peptiderecon.com [peptiderecon.com]

16. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

17. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
C(YIGSR)3-NH2]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b126921?utm_src=pdf-custom-synthesis
https://lktlabs.com/product/laminin-peptide-yigsr-nh2/
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717981000000007504084876823870095/L0249_MSDS.pdf
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.amiosp.com/blog/ppe-for-hazardous-chemical-handling-best-practices-and-considerations
https://www.amiosp.com/blog/ppe-for-hazardous-chemical-handling-best-practices-and-considerations
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.quora.com/What-are-the-safety-precautions-for-using-research-chemicals-and-what-are-the-potential-risks-associated-with-their-use
https://www.realpeptides.co/blogs/news/research-peptide-handling-safety-checklist
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.purdue.edu/ehps/rem/environmental-programs/waste/unknown.html
https://www.bachem.com/knowledge-center/technical-notes/care-and-handling-of-peptides/
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://peptiderecon.com/ops-disposal
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b126921#personal-protective-equipment-for-handling-c-yigsr-3-nh2
https://www.benchchem.com/product/b126921#personal-protective-equipment-for-handling-c-yigsr-3-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b126921#personal-protective-equipment-for-handling-
c-yigsr-3-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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